Cas no 726154-21-8 (2-chloro-N-4-(4-methylphenyl)-1,3-thiazol-2-ylpropanamide)

• Product Name: 2-chloro-N-4-(4-methylphenyl)-1,3-thiazol-2-ylpropanamide
• CAS No: 726154-21-8
• MF: C₁₃H₁₃ClN₂OS
• MW: 280.773120641708
• CID: 3105430
• PubChem ID: 3809751
• Update Time: 2025-09-22

2-chloro-N-4-(4-methylphenyl)-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(4-p-tolyl-thiazol-2-yl)-propionamide
• 2-chloro-N-4-(4-methylphenyl)-1,3-thiazol-2-ylpropanamide
• 2-chloro-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]propanamide
• Z56886446
• G38488
• CS-0219479
• EN300-04144
• 726154-21-8
• AKOS008966812

• Inchi： 1S/C13H13ClN2OS/c1-8-3-5-10(6-4-8)11-7-18-13(15-11)16-12(17)9(2)14/h3-7,9H,1-2H3,(H,15,16,17)
• InChI Key： TUYKCGYKNFKCRZ-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1=NC(=CS1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 280.0437119Da
• Monoisotopic Mass: 280.0437119Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.2Ų